Cas no 1065849-35-5 (2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one)

• Product Name: 2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one
• CAS No: 1065849-35-5
• MF: C₁₂H₁₄F₂N₂O
• MW: 240.249169826508
• CID: 5069495
• Update Time: 2025-06-13

2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)-1-(piperazin-1-yl)ethan-1-one
• 2-(2,4-difluorophenyl)-1-piperazin-1-ylethanone
• 2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one

• Inchi： 1S/C12H14F2N2O/c13-10-2-1-9(11(14)8-10)7-12(17)16-5-3-15-4-6-16/h1-2,8,15H,3-7H2
• InChI Key： YHIAJYDEDQMYOV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(N1CCNCC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 0.9
• Topological Polar Surface Area: 32.299

Additional information on 2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one

Recent Advances in the Study of 2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one (CAS: 1065849-35-5)

2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one (CAS: 1065849-35-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound's unique structure, featuring a difluorophenyl group and a piperazine moiety, has drawn attention due to its potential interactions with biological targets such as G-protein-coupled receptors (GPCRs) and enzymes. Recent publications have explored its role in the modulation of serotonin and dopamine receptors, suggesting possible applications in central nervous system (CNS) disorders. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been investigated to assess its suitability as a drug candidate.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives based on 2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one and evaluated their binding affinities for various receptor subtypes. The results indicated that certain derivatives exhibited high selectivity for 5-HT_1A receptors, which are implicated in anxiety and depression. These findings open new avenues for the development of next-generation antidepressants with improved efficacy and reduced side effects.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's potential as an antimicrobial agent. The study demonstrated that 2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one and its analogs exhibited moderate to strong activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This suggests its potential utility in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one. A 2022 patent application disclosed a novel, high-yield synthesis route that reduces the use of hazardous reagents and improves scalability. This development is particularly relevant for industrial-scale manufacturing, where efficiency and safety are paramount.

In conclusion, 2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one (CAS: 1065849-35-5) represents a promising scaffold in drug discovery, with demonstrated potential in CNS disorders and antimicrobial therapy. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic applications. Future studies may also explore its use in combination therapies or as a precursor for more complex bioactive molecules.